Cas no 1571-99-9 (2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine)

2-(Pyridin-3-yl)-1H-1,3-benzodiazol-5-amine is a heterocyclic organic compound featuring a benzimidazole core substituted with a pyridinyl group at the 2-position and an amino group at the 5-position. This structure imparts unique electronic and binding properties, making it a valuable intermediate in pharmaceutical and materials chemistry. Its fused aromatic systems enhance stability and facilitate π-π stacking interactions, which are advantageous in drug design and coordination chemistry. The presence of both pyridine and benzimidazole moieties allows for versatile functionalization, enabling applications in catalysis, ligand synthesis, and bioactive molecule development. The compound's well-defined reactivity profile and structural rigidity contribute to its utility in high-precision synthetic workflows.
2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine structure
1571-99-9 structure
Product Name:2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine
CAS No:1571-99-9
MF:C12H10N4
MW:210.23460149765
MDL:MFCD00453951
CID:1016750
PubChem ID:846184
Update Time:2025-06-08

2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(pyridin-3-yl)-1H-benzimidazol-6-amine
    • 2-Pyridin-3-yl-1 H -benzoimidazol-5-ylamine
    • 2-pyridin-3-yl-3H-benzimidazol-5-amine
    • 2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine
    • SR-01000393075-1
    • 2-pyridin-3-yl-1 h-benzoimidazol-5-ylamine
    • 1571-99-9
    • NS-02343
    • BAA57199
    • 2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine, AldrichCPR
    • EN300-186758
    • 1H-Benzimidazol-6-amine, 2-(3-pyridinyl)-
    • DTXSID40357166
    • MFCD00453951
    • STL253583
    • SMR000178018
    • 2-(pyridin-3-yl)-1H-benzimidazol-5-amine
    • 2-(pyridin-3-yl)-1H-benzo[d]imidazol-5-amine
    • SR-01000393075-3
    • CS-0214696
    • SCHEMBL3541175
    • 2-Pyridin-3-yl-1H-benzoimidazol-5-ylamine
    • SR-01000393075
    • BBL028594
    • AKOS000194462
    • EU-0000600
    • 2-pyridin-3-yl-1h-benzimidazol-5-amine
    • MLS000555754
    • CHEMBL1418674
    • Z316256454
    • HMS2525D16
    • PZIMYJGAHSBALP-UHFFFAOYSA-N
    • G37537
    • CCG-103476
    • MDL： MFCD00453951
    • Inchi： 1S/C12H10N4/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8/h1-7H,13H2,(H,15,16)
    • InChI Key： PZIMYJGAHSBALP-UHFFFAOYSA-N
    • SMILES： N1C(C2C=NC=CC=2)=NC2C=CC(=CC1=2)N

Computed Properties

  • Exact Mass: 210.09100
  • Monoisotopic Mass: 210.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • Density: 1.348
  • Boiling Point: 512.9°C at 760 mmHg
  • Flash Point: 296.8°C
  • Refractive Index: 1.75
  • PSA: 67.59000
  • LogP: 2.78830

2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi Xn
  • HazardClass：IRRITANT

2-(pyridin-3-yl)-1H-1,3-benzodiazol-5-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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